molecular formula C14H12N4O2 B5992699 2-amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

2-amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione

Cat. No.: B5992699
M. Wt: 268.27 g/mol
InChI Key: CHOVTSDDNKDPBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione is a bicyclic heterocyclic compound characterized by a pyrido-naphthyridine core fused with a cyclopropyl substituent at position 8 and an amino group at position 2. Its structural complexity arises from the electron-deficient pyridine and naphthyridine rings, which confer unique electronic properties and reactivity. The cyclopropyl group enhances metabolic stability and lipophilicity, while the amino group facilitates hydrogen bonding and interactions with biological targets such as enzymes or nucleic acids .

Properties

IUPAC Name

2-amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9-dione
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12N4O2/c15-18-6-4-12-10(14(18)20)7-9-11(16-12)3-5-17(13(9)19)8-1-2-8/h3-8H,1-2,15H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CHOVTSDDNKDPBU-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1N2C=CC3=NC4=C(C=C3C2=O)C(=O)N(C=C4)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12N4O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

268.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione can be achieved through various synthetic routes. One common method involves the multicomponent reaction (MCR) of substituted aromatic aldehydes, 2-aminopyridine, and malononitrile or methyl or ethyl cyanoacetate in the presence of catalysts such as N,N,N’,N’-tetrabromobenzene-1,3-disulfonamide (TBBDA) or poly(N,N’-dibromo-N-ethylbenzene-1,3-disulfonamide) (PBBS) . Another approach involves the dehydrogenative coupling of (2-aminopyridin-3-yl)methanol and secondary alcohols using a water-soluble iridium catalyst under air atmosphere .

Industrial Production Methods

Industrial production methods for this compound are not well-documented, but the synthetic routes mentioned above can be scaled up for industrial applications. The use of efficient catalysts and eco-friendly reaction conditions can facilitate the large-scale production of this compound.

Chemical Reactions Analysis

Types of Reactions

2-amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding naphthyridine derivatives.

    Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

    Substitution: The amino group at position 2 can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

    Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are commonly employed.

    Substitution: Electrophiles such as alkyl halides or acyl chlorides can be used in the presence of a base.

Major Products Formed

    Oxidation: Oxidized naphthyridine derivatives.

    Reduction: Dihydro derivatives.

    Substitution: Substituted naphthyridine derivatives with various functional groups.

Scientific Research Applications

2-amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 2-amino-8-cyclopropylpyrido[4,3-b][1,6]naphthyridine-1,9(2H,8H)-dione involves its interaction with specific molecular targets. For instance, in its role as an anti-mycobacterial agent, the compound inhibits the enzyme enoyl-ACP reductase (InhA) in Mycobacterium tuberculosis . This inhibition disrupts the synthesis of mycolic acids, which are essential components of the bacterial cell wall, leading to bacterial cell death.

Comparison with Similar Compounds

Key Trends :

  • Substituent Effects : Cyclopropyl (in the target compound) offers greater metabolic stability than cyclohexyl or hydroxyethyl groups, which are prone to oxidation .
  • Biological Specificity: The amino group at position 2 enhances target selectivity compared to non-amino-substituted analogs like 4-methylpyridopyrimidinone .
  • Reactivity: The pyrido-naphthyridine core enables redox activity and intercalation with DNA, unlike simpler quinoline derivatives .

Functional Comparison with Triazole- and Oxazine-Containing Analogues

Compound Name Core Structure Functional Groups Applications
2-(3,5-Dimethyl-4H-1,2,4-triazol-4-yl)-8-(3-methoxyphenyl)-pyrido[4,3-b][1,6]naphthyridine-1,9-dione Triazole + naphthyridine Triazole (C2), methoxyphenyl (C8) Synergistic antifungal and anticancer activity
4a,5-Dihydropyrido[4,3-b][1,4]oxazin Oxazine + pyridine Oxazine ring Anti-inflammatory
2-(2-Morpholinoethyl)-8-(4H-1,2,4-triazol-4-yl)-pyrido[4,3-b][1,6]naphthyridine-1,9-dione Triazole + morpholinoethyl Morpholinoethyl (C2), triazole (C8) Kinase inhibition, CNS drug candidates

Mechanistic Insights :

  • Triazole-containing derivatives (e.g., ) exhibit enhanced antifungal activity due to triazole’s ability to inhibit cytochrome P450 enzymes. However, the target compound’s cyclopropyl group may reduce off-target toxicity compared to morpholinoethyl or methoxyphenyl substituents .
  • Oxazine derivatives (e.g., ) lack the redox-active dione moiety, limiting their utility in oxidative stress-related therapies.

Reactivity Profile :

  • Amino Group: Participates in Schiff base formation and hydrogen bonding .
  • Dione Moiety: Undergoes keto-enol tautomerism, enabling metal chelation and radical scavenging .
  • Cyclopropyl Ring : Resists ring-opening under physiological conditions, enhancing in vivo stability compared to cyclohexenyl or furylmethyl analogs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.